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Compound of Interest

Compound Name: Tetrapropylammonium chloride

Cat. No.: B153554

Tetrapropylammonium Chloride: A Technical
Guide

CAS Number: 5810-42-4

This technical guide provides an in-depth overview of Tetrapropylammonium chloride, a
guaternary ammonium compound with significant applications in neurobiology, organic
synthesis, and materials science. This document is intended for researchers, scientists, and
drug development professionals, offering detailed information on its properties, experimental
protocols, and mechanisms of action.

Physicochemical Properties

Tetrapropylammonium chloride is a white crystalline solid. A summary of its key
physicochemical properties is presented in Table 1.
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Property Value Reference
CAS Number 5810-42-4 N/A
Molecular Formula C12H2sCIN N/A
Molecular Weight 221.81 g/mol N/A
Melting Point 240-242 °C N/A

- Soluble in water and polar
Solubility ] N/A
organic solvents

Appearance White crystalline solid N/A

Applications in Research and Drug Development

Tetrapropylammonium chloride is a versatile compound with several key applications in
scientific research, primarily as an ion channel blocker and a phase-transfer catalyst.

lon Channel Blocker

Tetrapropylammonium chloride is utilized in electrophysiological studies to probe the
structure and function of ion channels. It acts as a pore blocker for certain types of potassium
and chloride channels, physically obstructing the flow of ions. This property makes it a valuable
tool for isolating and characterizing specific ion channel currents in neurons and other excitable
cells.

Phase-Transfer Catalyst

In organic synthesis, Tetrapropylammonium chloride functions as a phase-transfer catalyst.
It facilitates the reaction between reactants located in different immiscible phases (e.g., an
aqueous phase and an organic phase). The tetrapropylammonium cation forms an ion pair with
the reactant in the aqueous phase, transporting it into the organic phase where the reaction
can proceed. This technique is widely employed to enhance reaction rates and yields in various
organic transformations.

Structure-Directing Agent in Zeolite Synthesis
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Tetrapropylammonium chloride is also used as a template or structure-directing agent in the
synthesis of microporous materials like ZSM-5 zeolites. The tetrapropylammonium cations
organize the silicate and aluminate precursors during the hydrothermal synthesis process,
leading to the formation of the characteristic pore structure of the zeolite.

Experimental Protocols

This section provides detailed methodologies for key experiments involving
Tetrapropylammonium chloride.

Protocol for Studying lon Channel Blocking using Patch-
Clamp Electrophysiology

This protocol describes the use of Tetrapropylammonium chloride to block neuronal chloride
channels in cultured neurons using the whole-cell patch-clamp technique.

Materials:

Cultured neurons on coverslips

o External (extracellular) solution (in mM): 140 NacCl, 5 KCI, 2 CaClz, 1 MgClz, 10 HEPES, 10
Glucose (pH adjusted to 7.4 with NaOH)

« Internal (intracellular/pipette) solution (in mM): 130 CsCl, 10 EGTA, 10 HEPES, 4 Mg-ATP,
0.3 Na-GTP (pH adjusted to 7.2 with CsOH)

o Stock solution of Tetrapropylammonium chloride (1 M in deionized water)

o Patch-clamp amplifier, micromanipulator, and data acquisition system

o Borosilicate glass capillaries for pulling patch pipettes

Procedure:

o Prepare external and internal solutions and filter them (0.22 um filter).

o Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-5 MQ when filled
with the internal solution.
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e Place a coverslip with cultured neurons in the recording chamber and perfuse with the
external solution.

« Fill a patch pipette with the internal solution and mount it on the micromanipulator.

e Approach a neuron and form a gigaohm seal (>1 GQ) between the pipette tip and the cell
membrane.

e Rupture the cell membrane to achieve the whole-cell configuration.
o Clamp the cell membrane potential at a holding potential of -60 mV.

» Record baseline chloride currents by applying voltage steps (e.g., from -100 mV to +60 mV
in 20 mV increments).

o Prepare working concentrations of Tetrapropylammonium chloride (e.g., 1, 10, 100 uM) by
diluting the stock solution in the external solution.

o Perfuse the recording chamber with the desired concentration of Tetrapropylammonium
chloride and repeat the voltage-step protocol to record the blocked currents.

e Wash out the drug by perfusing with the external solution and record the recovery of the
chloride currents.

e Analyze the data to determine the extent of channel block at different concentrations and
voltages.

Protocol for Phase-Transfer Catalyzed Alkylation of
Benzyl Cyanide

This protocol describes the ethylation of benzyl cyanide using ethyl bromide under phase-
transfer catalysis conditions with Tetrapropylammonium chloride.

Materials:
e Benzyl cyanide

o Ethyl bromide
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Sodium hydroxide (50% aqueous solution)
Tetrapropylammonium chloride

Toluene

Round-bottom flask with a magnetic stirrer and reflux condenser

Separatory funnel

Procedure:

In a round-bottom flask, combine benzyl cyanide (10 mmol), toluene (20 mL), and a 50%
agueous solution of sodium hydroxide (10 mL).

Add Tetrapropylammonium chloride (0.5 mmol, 5 mol%) to the biphasic mixture.
Heat the mixture to 60°C with vigorous stirring.
Slowly add ethyl bromide (12 mmol) to the reaction mixture over 15 minutes.

Maintain the reaction at 60°C for 2-3 hours, monitoring the progress by thin-layer
chromatography (TLC) or gas chromatography (GC).

After the reaction is complete, cool the mixture to room temperature.

Transfer the mixture to a separatory funnel and separate the organic and aqueous layers.
Extract the aqueous layer with toluene (2 x 10 mL).

Combine the organic layers, wash with water (2 x 15 mL) and brine (15 mL).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.

Purify the product by vacuum distillation or column chromatography.

Protocol for the Synthesis of ZSM-5 Zeolite
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This protocol outlines the hydrothermal synthesis of ZSM-5 zeolite using

Tetrapropylammonium chloride as a structure-directing agent.

Materials:

Tetraethyl orthosilicate (TEOS)
Sodium aluminate (NaAlO2)
Tetrapropylammonium chloride
Sodium hydroxide (NaOH)
Deionized water

Teflon-lined stainless steel autoclave

Procedure:

Prepare the synthesis gel with the following molar composition: 1 SiO2z : 0.02 Al203 : 0.1
Naz0 : 0.1 TPACI : 40 H20.

In a beaker, dissolve sodium aluminate and sodium hydroxide in half of the deionized water.

In a separate beaker, dissolve Tetrapropylammonium chloride in the remaining deionized
water.

Slowly add tetraethyl orthosilicate (TEOS) to the Tetrapropylammonium chloride solution
with vigorous stirring to form a clear solution.

Add the sodium aluminate/sodium hydroxide solution dropwise to the silica/TPACI solution
under continuous stirring.

Continue stirring the resulting gel for 1 hour to ensure homogeneity.
Transfer the synthesis gel to a Teflon-lined stainless steel autoclave.

Heat the autoclave at 170°C for 48 hours for crystallization.
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After crystallization, cool the autoclave to room temperature.

Collect the solid product by filtration, wash thoroughly with deionized water until the pH of the
filtrate is neutral.

Dry the product at 110°C overnight.

To remove the organic template, calcine the dried powder in air at 550°C for 6 hours.

Mechanisms of Action and Signaling Pathways

The following diagrams illustrate the mechanisms of action of Tetrapropylammonium
chloride in its primary applications.
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Caption: Mechanism of ion channel blocking by Tetrapropylammonium chloride.
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Caption: Mechanism of phase-transfer catalysis using Tetrapropylammonium chloride.
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Caption: Role of Tetrapropylammonium cations in ZSM-5 zeolite synthesis.

Safety and Handling
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Tetrapropylammonium chloride is an irritant to the eyes, skin, and respiratory system.
Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, should be worn when handling this compound. It should be used in a well-ventilated area
or a fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).

This technical guide provides a comprehensive overview of Tetrapropylammonium chloride
for research and development purposes. The detailed protocols and mechanistic diagrams are
intended to facilitate its effective application in the laboratory.

 To cite this document: BenchChem. [What is the CAS number for Tetrapropylammonium
chloride?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153554#what-is-the-cas-number-for-
tetrapropylammonium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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